Cas no 2171722-57-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid
• CAS No: 2171722-57-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6300205
• PubChem ID: 165539044
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidin-3-yl}acetic acid
• EN300-1510065
• 2171722-57-7

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(33)30-14-8-9-18(16-30)15-24(31)32)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23,25H,8-9,14-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： YPEOTFZLBRTIFM-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic Acid (CAS No. 2171722-57-7): A Comprehensive Overview

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid (CAS No. 2171722-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and reactivity.

The chemical structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid is characterized by a central piperidine ring with an acetic acid moiety attached at the 3-position. The Fmoc group, which is a widely used protecting group in peptide synthesis, is attached to the amino group of the 3,3-dimethylbutanoyl moiety. This structure provides several advantages in synthetic chemistry, including enhanced stability and controlled reactivity during the synthesis process.

In recent years, the use of Fmoc derivatives has become increasingly prevalent in the development of novel therapeutic agents. The Fmoc group is particularly useful for preventing unwanted side reactions and ensuring the sequential addition of amino acids in peptide synthesis. This has led to significant advancements in the production of peptides and proteins with high purity and yield.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the piperidine ring and the attachment of the acetic acid moiety. These steps require precise control over reaction conditions to ensure high yields and purity. Recent studies have explored various synthetic routes to optimize these processes, leading to more efficient and cost-effective methods.

The biological activity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid has been a subject of extensive research. This compound has shown promising results in various biological assays, including enzyme inhibition studies and cell-based assays. For instance, it has been reported to exhibit potent inhibitory activity against specific proteases, making it a potential lead compound for the development of new therapeutic agents targeting protease-related diseases.

In addition to its potential as a therapeutic agent, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid has also found applications in diagnostic tools and research reagents. Its unique structural features make it an excellent candidate for use in affinity chromatography and other separation techniques, where it can be used to selectively bind and isolate specific proteins or peptides.

The stability and solubility properties of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid are also important considerations in its application. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. However, care must be taken during storage and handling to avoid degradation or contamination.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid (CAS No. 2171722-57-7) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique structural features and reactivity make it an invaluable tool in the synthesis of peptides and proteins, as well as a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential and expand its applications in various fields.